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Compound of Interest

2-(4-

Compound Name: Fluorophenoxy)acetimidamide
hydrochloride

CAS No.: 318951-78-9

Cat. No.: B1324909

Get Quote

\ J

Compound Identification: 2-(4-FLUORO-PHENOXY)-ACETAMIDINE
CAS Number: 284029-62-5
Molecular Formula: C8HI9FN20[1]

Molecular Weight: 168.171 g/mol [1]

Executive Summary

This document provides a technical overview of the chemical compound identified by CAS
number 284029-62-5, known as 2-(4-fluoro-phenoxy)-acetamidine. Despite a comprehensive
search of publicly available scientific literature and chemical databases, there is a notable
absence of specific research applications, experimental protocols, or detailed biological studies
directly associated with this compound. It is primarily cataloged as a chemical intermediate,
suggesting its potential use in the synthesis of more complex molecules.[2][3] This guide
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summarizes the available chemical information and explores potential, speculative research
avenues based on the structural characteristics of the molecule.

Chemical Properties and Structure

Based on available data, 2-(4-fluoro-phenoxy)-acetamidine is an organic building block
belonging to the classes of amines, amidines, benzene compounds, and ethers.[3] The key
structural features include a fluorophenoxy group linked to an acetamidine moiety.

Property Value Source
Molecular Formula C8H9FN20 [1]
Molecular Weight 168.171 [1]
Canonical SMILES C1=CC(=CC=C10OCC(=N)N)F [1]

QLGZNIVFWJIJIFSP-
INChl Key [1]
UHFFFAOYSA-N

Predicted pKa 12.71 £ 0.40 [1]

Potential Research Applications (Speculative)

While no direct research applications for 2-(4-fluoro-phenoxy)-acetamidine have been
documented, its structural motifs suggest potential areas of investigation in drug discovery and
development. The presence of a fluorinated phenyl ring and an amidine group are common in
pharmacologically active molecules. The incorporation of fluorine can modulate key drug
properties such as metabolic stability, lipophilicity, and binding affinity.[4]

The amidine group is a known pharmacophore that can act as a bioisostere for a carboxylate
or a protonated amine, enabling it to interact with various biological targets.

Experimental Protocols

A search for specific experimental protocols involving 2-(4-fluoro-phenoxy)-acetamidine did not
yield any results. Research in a drug discovery context would typically involve a series of
standardized assays to determine the compound's biological activity and physicochemical
properties. A generalized workflow for such an investigation is outlined below.
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General Experimental Workflow for Compound
Screening
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Caption: Generalized workflow for the initial screening of a novel chemical compound.

Signaling Pathway Analysis

There is no published information linking 2-(4-fluoro-phenoxy)-acetamidine to any specific
signaling pathways. Given its chemical structure, one could hypothetically investigate its
potential to modulate pathways where amidine-containing molecules have shown activity, such
as those involving serine proteases or G-protein coupled receptors.
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Caption: Logical relationship between structural features and potential biological targets.

Conclusion

The compound 2-(4-fluoro-phenoxy)-acetamidine (CAS 284029-62-5) is currently documented
as a chemical intermediate with limited publicly available data on its biological activity or
research applications. The information presented in this guide is based on its known chemical
structure and speculative applications derived from the properties of its constituent functional
groups. Further empirical research, including in vitro and in vivo studies, would be necessary to
elucidate any potential therapeutic or research value of this compound. Researchers and drug
development professionals are encouraged to use this molecule as a starting point for novel
chemical synthesis and biological screening campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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